Cas no 65180-55-4 ((22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane)
65180-55-4 structure
Product Name:(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
CAS No:65180-55-4
MF:C29H51NO2
MW:445.720749139786
CID:523236
Update Time:2024-03-01
(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)
- (22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
- 16,28-Secosolanidane,3,3-dimethoxy-, (22x,25x)-
- Solaquidine
- CID 101967110
- Piperidine, 2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)
-
- Inchi: 1S/C29H51NO2/c1-19-7-12-26(30-18-19)20(2)23-10-11-24-22-9-8-21-17-29(31-5,32-6)16-15-27(21,3)25(22)13-14-28(23,24)4/h19-26,30H,7-18H2,1-6H3/t19?,20-,21?,22-,23+,24-,25-,26?,27-,28+/m0/s1
- InChI Key: DBJXVOKDPYNCEC-CFMOPBSISA-N
- SMILES: O(C)C1(CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)C3CCC(C)CN3)CC[C@H]21)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 676
- Topological Polar Surface Area: 30.5
(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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